Cas no 21204-86-4 (Benzoic acid,3-benzoyl-, methyl ester)

• Product name: Benzoic acid,3-benzoyl-, methyl ester
• CAS No: 21204-86-4
• MF: C₁₅H₁₂O₃
• MW: 240.25398
• CID: 287036
• PubChem ID: 349621

Benzoic acid,3-benzoyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-benzoyl-, methyl ester
• methyl 3-benzoylbenzoate
• 3-Benzoyl-benzoesaeure-methylester
• 3-benzoyl-benzoic acid methyl ester
• 3'-carbomethoxybenzophenone
• AC1L8B8K
• CTK8H5810
• m-benzoylbenzoic acid methyl ester
• NSC409447
• SureCN5733350
• NSC-409447
• FOBUHGGUSGQWRJ-UHFFFAOYSA-N
• DTXSID80325248
• SCHEMBL5733350
• 3-(methoxycarbonyl)benzophenone
• 21204-86-4

• Inchi： InChI=1S/C15H12O3/c1-18-15(17)13-9-5-8-12(10-13)14(16)11-6-3-2-4-7-11/h2-10H,1H3
• InChI Key： FOBUHGGUSGQWRJ-UHFFFAOYSA-N
• SMILES： COC(C1=CC=CC(C(C2C=CC=CC=2)=O)=C1)=O

Computed Properties

• Exact Mass: 240.07866
• Monoisotopic Mass: 240.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37